Cas no 1806893-43-5 (4-(Difluoromethyl)-2,6-diiodo-3-nitropyridine)

• Product Name: 4-(Difluoromethyl)-2,6-diiodo-3-nitropyridine
• CAS No: 1806893-43-5
• MF: C₆H₂F₂I₂N₂O₂
• MW: 425.898032665253
• CID: 4851094
• Update Time: 2025-10-22

4-(Difluoromethyl)-2,6-diiodo-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2,6-diiodo-3-nitropyridine

• Inchi： 1S/C6H2F2I2N2O2/c7-5(8)2-1-3(9)11-6(10)4(2)12(13)14/h1,5H
• InChI Key： BCGIAMHUASOHSL-UHFFFAOYSA-N
• SMILES： IC1C(=C(C(F)F)C=C(N=1)I)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 226
• XLogP3: 2.7
• Topological Polar Surface Area: 58.7

Additional information on 4-(Difluoromethyl)-2,6-diiodo-3-nitropyridine

Introduction to 4-(Difluoromethyl)-2,6-diiodo-3-nitropyridine (CAS No. 1806893-43-5) and Its Applications in Modern Chemical Biology

4-(Difluoromethyl)-2,6-diiodo-3-nitropyridine (CAS No. 1806893-43-5) is a highly versatile heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and functional properties. This compound, characterized by the presence of a pyridine core substituted with a difluoromethyl group, two iodo atoms, and a nitro group, exhibits remarkable reactivity and serves as a crucial intermediate in the synthesis of various bioactive molecules.

The difluoromethyl group is particularly noteworthy, as it is frequently employed in medicinal chemistry to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles of drug candidates. In contrast, the iodo substituents on the pyridine ring provide excellent handles for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are fundamental in constructing complex molecular architectures. The nitro group not only introduces polarity but also serves as a versatile handle for reduction to an amine or diazotization reactions, enabling the introduction of additional functional groups.

Recent advancements in synthetic methodologies have further highlighted the utility of 4-(Difluoromethyl)-2,6-diiodo-3-nitropyridine in the development of novel therapeutic agents. For instance, researchers have leveraged its reactivity to generate substituted pyridines that exhibit potent activity against various biological targets. One notable area of investigation has been its application in the synthesis of kinase inhibitors, where the combination of electron-withdrawing groups like the nitro and iodo substituents enhances binding interactions with protein kinases. These inhibitors have shown promise in preclinical studies for the treatment of cancers and inflammatory diseases.

Moreover, the structural motif of 4-(Difluoromethyl)-2,6-diiodo-3-nitropyridine has been explored in the development of antimicrobial agents. The presence of multiple halogen atoms increases the lipophilicity and electron density of the molecule, which can be exploited to improve interactions with bacterial enzymes and cell membranes. Preliminary studies have demonstrated that derivatives of this compound exhibit significant activity against multidrug-resistant bacteria, underscoring their potential as lead compounds for new antibiotics.

The compound's versatility extends to its role in material science applications. Pyridine-based heterocycles are widely used in organic electronics due to their ability to form stable π-conjugated systems. By incorporating electron-withdrawing groups such as nitro and difluoromethyl, researchers can fine-tune the electronic properties of these materials for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices. The iodo substituents further facilitate post-synthetic modifications, allowing for the creation of complex polymers with tailored optoelectronic characteristics.

In summary,4-(Difluoromethyl)-2,6-diiodo-3-nitropyridine (CAS No. 1806893-43-5) represents a cornerstone compound in modern chemical biology and pharmaceutical research. Its unique structural features enable diverse applications across multiple disciplines, from drug discovery to advanced materials. As synthetic methodologies continue to evolve, it is anticipated that this compound will play an increasingly pivotal role in shaping the future of chemical biology and medicinal chemistry.